Cas no 942950-94-9 (Ganoderenic acid K)

• Product Name: Ganoderenic acid K
• CAS No: 942950-94-9
• MF: C₃₂H₄₄O₉
• MW: 572.686370849609
• CID: 5089334
• Update Time: 2026-03-02

Ganoderenic acid K Chemical and Physical Properties

Names and Identifiers

• Lanosta-8,20(22)-dien-26-oic acid, 12-(acetyloxy)-3,7-dihydroxy-11,15,23-trioxo-, (3β,7β,12β,20E)-
• Ganoderenic acid K
• (3β,7β,12β,20E)-12-(Acetyloxy)-3,7-dihydroxy-11,15,23-trioxolanosta-8,20(22)-dien-26-oic acid (ACI)

• Inchi： 1S/C32H44O9/c1-15(11-18(34)12-16(2)28(39)40)19-13-23(37)32(8)24-20(35)14-21-29(4,5)22(36)9-10-30(21,6)25(24)26(38)27(31(19,32)7)41-17(3)33/h11,16,19-22,27,35-36H,9-10,12-14H2,1-8H3,(H,39,40)/b15-11+/t16?,19-,20+,21+,22+,27-,30+,31+,32+/m1/s1
• InChI Key： GBUKZMILCASMTP-DNPVJTPTSA-N
• SMILES： C[C@@]12C(=O)C[C@H](/C(/C)=C/C(=O)CC(C)C(=O)O)[C@]1([C@@H](C(C1[C@]3(CC[C@@H](C([C@@H]3C[C@H](O)C=12)(C)C)O)C)=O)OC(=O)C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Ganoderenic acid K

Exploring the Therapeutic Potential of Ganoderenic acid K (CAS No. 942950-94-9): A Comprehensive Review

In recent years, natural compounds have garnered significant attention for their potential health benefits, and Ganoderenic acid K (CAS No. 942950-94-9) stands out as a promising bioactive molecule. Derived from the Ganoderma lucidum mushroom, this triterpenoid has been the subject of extensive research due to its unique pharmacological properties. As consumers increasingly seek natural alternatives for wellness, understanding the science behind Ganoderenic acid K becomes crucial. This article delves into its molecular structure, mechanisms of action, and potential applications in modern medicine.

The Ganoderenic acid K compound belongs to a class of triterpenes known for their anti-inflammatory, antioxidant, and immunomodulatory effects. With the rising global interest in immune support and longevity, researchers are exploring how this compound interacts with cellular pathways. Studies suggest that Ganoderenic acid K may modulate key signaling molecules like NF-κB and MAPK, which are linked to chronic inflammation—a hotspot in aging research and metabolic health. These findings align with the growing demand for natural anti-aging solutions and functional foods.

One of the most searched questions about Ganoderenic acid K is its bioavailability and safety profile. Preliminary data indicate that advanced delivery systems, such as liposomal encapsulation or nanoparticle carriers, could enhance its absorption. This addresses a common concern among health enthusiasts: "How can we optimize the efficacy of plant-derived compounds?" Furthermore, its potential synergy with other Ganoderma constituents, like polysaccharides, opens doors for combination therapies—a trending topic in integrative medicine.

The commercial applications of Ganoderenic acid K are also expanding. From dietary supplements to cosmeceuticals, brands are leveraging its purported benefits for skin health and cellular repair. SEO analytics reveal high search volumes for terms like "Ganoderenic acid K benefits" and "CAS 942950-94-9 uses", reflecting public curiosity. Notably, its role in mitochondrial function and oxidative stress reduction resonates with athletes and biohackers exploring performance-enhancing naturals.

Quality control remains a critical discussion point. Authentic Ganoderenic acid K must be verified through techniques like HPLC and mass spectrometry, given the market prevalence of adulterated extracts. Researchers emphasize standardized extraction methods to preserve its bioactive integrity—a key consideration for manufacturers responding to the "clean label" movement. Regulatory frameworks, particularly in the EU and US, are evolving to include stricter guidelines for botanical ingredients, ensuring consumer safety.

Future research directions for Ganoderenic acid K include clinical trials targeting neuroprotection and gut-microbiota interactions, areas dominating recent scientific discourse. As AI-driven drug discovery accelerates, computational models predict its potential in multi-target therapies—a paradigm shift from single-molecule drugs. For now, Ganoderenic acid K exemplifies how traditional medicine and modern science converge to address contemporary health challenges.